2-Thiophen-2-yl-benzooxazol-5-ylamine
Description
2-Thiophen-2-yl-benzooxazol-5-ylamine (2TBOA) is a heterocyclic aromatic compound with a five-member ring structure. It is a derivative of the benzoxazole family, which is composed of a benzene ring fused to an oxazole ring. 2TBOA is a colorless, odorless, and non-toxic compound and has been used in a variety of scientific research applications.
Scientific Research Applications
Proteomics Research
2-Thiophen-2-yl-benzooxazol-5-ylamine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions . This compound can be used as a reagent or building block in synthesizing peptides or small molecules that interact with proteins, aiding in the identification and understanding of protein function and interaction networks within cells.
Antimicrobial Agent Development
Research indicates that derivatives of thiophene benzoxazoles, like 2-Thiophen-2-yl-benzooxazol-5-ylamine , show promising antimicrobial properties . These compounds can be synthesized and tested against various bacterial and fungal strains to develop new antimicrobial agents, addressing the growing concern of antibiotic resistance.
Organic Electronics
In the field of organic electronics, 2-Thiophen-2-yl-benzooxazol-5-ylamine can serve as a precursor for the synthesis of organic semiconductors . These materials are essential for developing flexible, lightweight, and cost-effective electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
Fluorescent Probes
Due to its structural properties, 2-Thiophen-2-yl-benzooxazol-5-ylamine can be employed in the design of fluorescent probes . These probes are valuable tools in bioimaging and diagnostics, allowing researchers to visualize and track biological processes in real-time at the molecular level.
Chemical Synthesis
This compound is a versatile intermediate in chemical synthesis . It can be used to create a variety of complex molecules through reactions such as nucleophilic substitution, coupling reactions, and as a ligand in catalysis, contributing to the advancement of synthetic chemistry.
Material Science
In material science, 2-Thiophen-2-yl-benzooxazol-5-ylamine can be incorporated into polymers or small molecules to modify their optical and electronic properties . This application is crucial for developing new materials with specific characteristics for use in coatings, sensors, and other advanced technologies.
properties
IUPAC Name |
2-thiophen-2-yl-1,3-benzoxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2OS/c12-7-3-4-9-8(6-7)13-11(14-9)10-2-1-5-15-10/h1-6H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRSQBVAYYVOKFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(O2)C=CC(=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70349574 |
Source
|
| Record name | 2-Thiophen-2-yl-benzooxazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70349574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thiophen-2-yl-benzooxazol-5-ylamine | |
CAS RN |
52331-74-5 |
Source
|
| Record name | 2-(2-Thienyl)-5-benzoxazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52331-74-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Thiophen-2-yl-benzooxazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70349574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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